Cas no 2680731-00-2 (5-{methyl(prop-2-en-1-yloxy)carbonylamino}pyridazine-4-carboxylic acid)

• Product Name: 5-{methyl(prop-2-en-1-yloxy)carbonylamino}pyridazine-4-carboxylic acid
• CAS No: 2680731-00-2
• MF: C₁₀H₁₁N₃O₄
• MW: 237.212042093277
• CID: 5652788
• PubChem ID: 165910138
• Update Time: 2025-08-26

5-{methyl(prop-2-en-1-yloxy)carbonylamino}pyridazine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28276294
• 5-{methyl[(prop-2-en-1-yloxy)carbonyl]amino}pyridazine-4-carboxylic acid
• 2680731-00-2
• 5-{methyl(prop-2-en-1-yloxy)carbonylamino}pyridazine-4-carboxylic acid

• Inchi： 1S/C10H11N3O4/c1-3-4-17-10(16)13(2)8-6-12-11-5-7(8)9(14)15/h3,5-6H,1,4H2,2H3,(H,14,15)
• InChI Key： APSQLXPFFICPDM-UHFFFAOYSA-N
• SMILES： O(CC=C)C(N(C)C1=CN=NC=C1C(=O)O)=O

Computed Properties

• Exact Mass: 237.07495584g/mol
• Monoisotopic Mass: 237.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 92.6Ų

Additional information on 5-{methyl(prop-2-en-1-yloxy)carbonylamino}pyridazine-4-carboxylic acid

Introduction to 5-{methyl(prop-2-en-1-yloxy)carbonylamino}pyridazine-4-carboxylic Acid (CAS No. 2680731-00-2)

5-{methyl(prop-2-en-1-yloxy)carbonylamino}pyridazine-4-carboxylic acid, with the CAS number 2680731-00-2, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a pyridazine core, combined with various functional groups, makes it a versatile intermediate for synthesizing more complex molecules.

The molecular structure of 5-{methyl(prop-2-en-1-yloxy)carbonylamino}pyridazine-4-carboxylic acid features a carboxylic acid group at the 4-position of the pyridazine ring, a methyl group, and an amino group that is further substituted with a propenyl ether moiety. This arrangement contributes to its reactivity and makes it a valuable building block for medicinal chemists.

In recent years, there has been growing interest in pyridazine derivatives due to their broad spectrum of biological activities. Pyridazines are known for their role in various pharmacological applications, including antimicrobial, anti-inflammatory, and anticancer agents. The specific substitution pattern in 5-{methyl(prop-2-en-1-yloxy)carbonylamino}pyridazine-4-carboxylic acid enhances its potential as a precursor for developing novel therapeutic agents.

One of the most compelling aspects of this compound is its utility in the synthesis of protease inhibitors. Proteases play a crucial role in many biological processes, and inhibiting their activity can lead to significant therapeutic benefits. The carboxylic acid and amino groups in 5-{methyl(prop-2-en-1-yloxy)carbonylamino}pyridazine-4-carboxylic acid provide multiple sites for chemical modification, allowing researchers to design molecules that can selectively target specific proteases.

Recent studies have highlighted the importance of pyridazine derivatives in the development of kinase inhibitors. Kinases are enzymes that are involved in cell signaling pathways and are often implicated in diseases such as cancer. The structural features of 5-{methyl(prop-2-en-1-yloxy)carbonylamino}pyridazine-4-carboxylic acid make it an attractive candidate for designing kinase inhibitors with high specificity and efficacy.

The synthesis of 5-{methyl(prop-2-en-1-yloxy)carbonylamino}pyridazine-4-carboxylic acid involves multi-step organic reactions, including condensation, etherification, and functional group transformations. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These synthetic strategies are critical for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

The pharmacokinetic properties of derivatives derived from 5-{methyl(prop-2-en-1-yloxy)carbonylamino}pyridazine-4-carboxylic acid are also subjects of extensive research. Understanding how these compounds are absorbed, distributed, metabolized, and excreted is essential for optimizing their therapeutic potential. Computational modeling and experimental studies have been used to predict and verify the pharmacokinetic profiles of these derivatives.

In conclusion, 5-{methyl(prop-2-en-1-yloxy)carbonylamino}pyridazine-4-carboxylic acid (CAS No. 2680731-00-2) represents a promising compound in pharmaceutical chemistry. Its unique structural features and potential applications in drug development make it a valuable asset for researchers working on novel therapeutics. As our understanding of biological pathways continues to evolve, compounds like this will play an increasingly important role in addressing complex diseases.